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Compound of Interest

Compound Name: Benzyl 3-hydroxyphenylacetate

Cat. No.: B1277242

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 3-hydroxyphenylacetate, a key intermediate in various synthetic pathways, is
increasingly utilized in pharmaceutical research and development. Its structural motifs are
pertinent to the design of novel therapeutic agents. As its presence in the laboratory becomes
more common, a comprehensive understanding of its safety profile is not just a regulatory
formality but a cornerstone of responsible research. This guide, designed for the discerning
scientist, moves beyond a mere recitation of safety data sheet (SDS) information. It aims to
provide a deeper, more intuitive grasp of the causality behind safety protocols, fostering a
proactive safety culture. While comprehensive toxicological data for Benzyl 3-
hydroxyphenylacetate is not extensively available, this guide synthesizes the most current
information, drawing parallels from structurally related compounds where appropriate, and
clearly identifying data gaps.

Chemical and Physical Identity

A foundational aspect of safety is a clear identification of the substance in question. Benzyl 3-
hydroxyphenylacetate is a solid, typically appearing as a cream to pale brown powder.[1][2]
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Identifier Value Source
) Benzyl 3-
Chemical Name IUPAC
hydroxyphenylacetate
Benzyl 2-(3-
hydroxyphenyl)acetate, 3-
Synonyms [3]

Hydroxyphenylacetic acid

benzyl ester

CAS Number 295320-25-1 [11[21[31[41[5]
Molecular Formula C15H1403 [31[5]
Molecular Weight 242.27 g/mol [3][4][5]
Physical State Solid, Powder [1112]
Appearance Cream to pale brown [11[2]
Melting Point 76.5-825°C [1][2]

Purity 297.5% (GC) [11[2]

Note: Data on boiling point, flash point, and other physical properties are not readily available
in the reviewed literature.

Hazard Identification and GHS Classification: A
Proactive Stance

While a specific Globally Harmonized System (GHS) classification for Benzyl 3-
hydroxyphenylacetate is not consistently reported across all sources, a cautious approach is
warranted based on its chemical structure, which includes a phenolic hydroxyl group and a
benzyl ester. The following is a conservative assessment based on general principles for
similar compounds.

Anticipated Potential Hazards:

o Skin Irritation: Phenolic compounds can be irritating to the skin. Prolonged or repeated
contact should be avoided.
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o Eye Irritation: As with most fine powders, this compound is likely to cause eye irritation upon
contact.

» Respiratory Tract Irritation: Inhalation of the dust may irritate the respiratory system.

« Unknown Long-term Effects: Comprehensive toxicological data, including carcinogenicity,
mutagenicity, and reproductive toxicity, is currently unavailable.[6][7] Therefore, it is prudent
to handle this compound as potentially hazardous.

Given the lack of specific data, it is essential to adhere to the principle of "As Low As
Reasonably Achievable" (ALARA) for exposure.

First-Aid Measures: A Rapid and Informed Response

In the event of an exposure, immediate and appropriate action is critical. The following
protocols are based on best practices for handling powdered chemical compounds.

Emergency Response Workflow

Exposure Event

Initial A:fessment

Identify Route of Exposure

Inhalation Skin Eye Ingestion

Immediate Actiorfs
A4 Y Y \

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Rinse mouth.
If breathing is difficult, give oxygen. Wash with plenty of soap and water. Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

1 Seek Immediate Medical Attention g
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Caption: Workflow for First-Aid Response to Benzyl 3-hydroxyphenylacetate Exposure.
Step-by-Step First-Aid Protocols:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

o Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with
soap and plenty of water for at least 15 minutes. If skin irritation persists, seek medical
attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures: Preparedness for the
Unexpected

While specific flammability data is not available, it is prudent to assume that, like many organic
powders, Benzyl 3-hydroxyphenylacetate can be combustible under certain conditions.

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO3z), alcohol-
resistant foam, or a water spray.

o Unsuitable Extinguishing Media: Avoid using a solid water stream, as it may scatter the
powder and create a dust explosion hazard.

o Specific Hazards Arising from the Chemical: In the event of a fire, hazardous decomposition
products such as carbon monoxide and carbon dioxide may be released.
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» Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.

Handling and Storage: The Foundation of a Safe
Laboratory

Proper handling and storage are paramount in preventing accidental exposure and maintaining
the integrity of the compound.

Handling:
e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
o Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat.

» Hygiene: Avoid breathing dust. Avoid contact with eyes, skin, and clothing. Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage:
o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
e Incompatibilities: Keep away from strong oxidizing agents.

 Recommended Storage Temperature: Ambient temperatures are generally recommended.[3]

Exposure Controls and Personal Protection: A Multi-
Layered Defense

A robust exposure control strategy is essential for protecting laboratory personnel.
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Personal Protective Equipment (PPE) Protocol

Handling Benzyl 3-hydroxyphenylacetate

Engineering Controls:
Chemical Fume Hood

Mandatory Personal Profective Equipment
\4 \4

Eye Protection: Hand Protection: Body Protection:
Safety glasses with side-shields or goggles Chemical-resistant gloves (e.qg., nitrile) Laboratory coat

Y

Respiratory Protection:
Use in a chemical fume hood.
If dust is generated, a NIOSH-approved respirator may be necessary.

Click to download full resolution via product page

Caption: Personal Protective Equipment Protocol for Handling Benzyl 3-

hydroxyphenylacetate.

Stability and Reactivity: Understanding Chemical
Behavior

o Reactivity: No specific reactivity data is available. However, it is advisable to avoid strong

oxidizing agents.

o Chemical Stability: The compound is expected to be stable under recommended storage

conditions.

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide

and carbon dioxide.

Toxicological Information: Acknowledging the Data
Gaps

A critical aspect of this guide is the transparent acknowledgment of missing toxicological data.
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» Acute Toxicity: Data on oral, dermal, and inhalation toxicity are not available.

» Skin Corrosion/Irritation: Expected to be a potential skin irritant based on its chemical
structure.

e Serious Eye Damage/Irritation: Expected to cause eye irritation.

» Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

e Reproductive Toxicity: No data available.

» Specific Target Organ Toxicity (Single and Repeated Exposure): No data available.

The absence of this data underscores the importance of the precautionary handling measures
outlined in this guide.

Conclusion: A Commitment to Safety and Scientific
Integrity

The responsible use of Benzyl 3-hydroxyphenylacetate in a research setting demands a
safety-conscious mindset that is both informed and proactive. While there are notable gaps in
the publicly available safety data for this compound, the principles of prudent laboratory
practice provide a robust framework for its safe handling. By understanding the rationale
behind safety protocols, researchers can not only protect themselves and their colleagues but
also ensure the integrity and reproducibility of their scientific endeavors. This guide serves as a
living document, to be updated as more comprehensive safety and toxicological data becomes
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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